Cas no 22917-75-5 (2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl-)

2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl- structure
22917-75-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl-
CAS No:22917-75-5
MF:C13H16N4O4
MW:292.290542602539
CID:276833
PubChem ID:89902
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Trimethylenebis(thymine)
    • 1,1'-Propane-1,3-diylbis(5-methylpyrimidine-2,4(1H,3H)-dione)
    • 5-methyl-1-[3-(5-methyl-2,4-dioxopyrimidin-1-yl)propyl]pyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis[5-methyl-
    • DTXSID20945601
    • 1,1'-(Propane-1,3-diyl)bis(4-hydroxy-5-methylpyrimidin-2(1H)-one)
    • Thymine, 1,1'-trimethylenedi-
    • 1,1'-(1,3-Propanediyl)dithymine
    • CHEMBL2337545
    • 1,1'-Trimethylene-Bis(Thymine)
    • 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis*5-methyl-
    • BMRBWWWZFYXCDX-UHFFFAOYSA-N
    • 22917-75-5
    • 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis(5-methyl-
    • SCHEMBL15110503
    • 2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl-
    • Inchi: 1S/C13H16N4O4/c1-8-6-16(12(20)14-10(8)18)4-3-5-17-7-9(2)11(19)15-13(17)21/h6-7H,3-5H2,1-2H3,(H,14,18,20)(H,15,19,21)
    • InChI Key: BMRBWWWZFYXCDX-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(C)=CN1CCCN1C(NC(C(C)=C1)=O)=O)=O

Computed Properties

  • Exact Mass: 292.11728
  • Monoisotopic Mass: 292.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 98.8Ų

Experimental Properties

  • PSA: 98.82
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